2-(4-methoxyphenoxy)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide
Overview
Description
2-(4-methoxyphenoxy)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. This compound has been studied extensively for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(4-methoxyphenoxy)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide is not fully understood. However, it is believed that the compound works by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This leads to a reduction in inflammation, cell proliferation, and microbial growth.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methoxyphenoxy)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide has several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6). The compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Additionally, it has demonstrated antimicrobial activity against several bacterial strains.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(4-methoxyphenoxy)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide in lab experiments is its potential as a therapeutic agent. The compound has demonstrated promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials.
One limitation of using this compound in lab experiments is its complex synthesis method. The multi-step process involved in synthesizing this compound can be time-consuming and costly. Additionally, the compound may have limited solubility in certain solvents, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on 2-(4-methoxyphenoxy)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide. One area of research is the development of more efficient and cost-effective synthesis methods. Another area of research is the determination of the compound's efficacy in clinical trials as a therapeutic agent for various diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential as a drug candidate.
Scientific Research Applications
2-(4-methoxyphenoxy)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide has been extensively studied for its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. The compound has demonstrated promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials.
properties
IUPAC Name |
2-(4-methoxyphenoxy)-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O4S/c1-27-17-6-8-18(9-7-17)28-14-21(25)23-16-5-4-15-10-11-24(19(15)13-16)22(26)20-3-2-12-29-20/h2-9,12-13H,10-11,14H2,1H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDEKMFLUNMVEEX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCC(=O)NC2=CC3=C(CCN3C(=O)C4=CC=CS4)C=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxyphenoxy)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.